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Compound of Interest

Compound Name: Diheptyl succinate

Cat. No.: B101398

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Look at Two
Common Emollients

In the landscape of cosmetic and pharmaceutical formulation, the selection of emollients is a
critical determinant of a product's sensory profile, performance, and consumer acceptance. For
years, dimethicone, a silicone-based polymer, has been a go-to ingredient for its unique
lubricating and skin-feel properties. However, with a growing demand for natural and
sustainable ingredients, alternatives like diheptyl succinate are gaining prominence. This
guide provides a comprehensive comparative analysis of diheptyl succinate and dimethicone,
presenting experimental data and detailed methodologies to aid in formulation decisions.

Physicochemical and Functional Properties

Diheptyl succinate is a 100% plant-based, biodegradable emollient derived from castor oil.[1]
[2] It is often marketed as a natural substitute for silicones, offering a non-greasy, silky feel to
formulations.[2][3] Dimethicone, a non-biodegradable, synthetic polydimethylsiloxane, is valued
for its ability to form a protective, breathable barrier on the skin, enhancing spreadability and
reducing moisture loss.[4][5]

The following tables summarize the key properties and performance characteristics of both
ingredients.
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Property Diheptyl Succinate Dimethicone
INCI Name Diheptyl Succinate Dimethicone
Source Plant-derived (Castor Oil)[1][2] = Synthetic (from Silica)[6]
Biodegradability Readily biodegradable[3] Non-biodegradable
) ] ] S Emollient, Skin Protectant,
Key Functions Emollient, Skin Conditioning[7] ]
Occlusive Agent[8][9]
Often part of "LexFeel N"
series (with Capryloyl _
Common Trade Names _ . _ Various
Glycerin/Sebacic Acid
Copolymer)[3]

] Lightweight, non-greasy, silky, Smooth, silky, velvety feel,
Sensory Profile i
powdery feel[10] reduces tackiness[9]

. _ Insoluble in water, dispersible
Solubility Oil Soluble in oils[]
in oils

Performance Analysis: A Quantitative Comparison

While direct head-to-head quantitative data from a single study is limited, the following tables
synthesize available information to provide a comparative overview of their performance in key

areas.

Table 1: Sensory Profile Comparison

Sensory perception is a critical factor in consumer acceptance. Diheptyl succinate,
particularly in blends like the LexFeel N series, is specifically designed to mimic the sensory
experience of dimethicone.[3][10]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://alfresco-static-files.s3.amazonaws.com/alfresco_images/pharma/2014/08/22/c0e3f115-2d30-47c3-8a80-c478037fd1cf/article-30365.pdf
https://www.lesielle.com/int/en/diheptyl-succinate-in-skincare-what-is-inci-575
https://www.semanticscholar.org/paper/Silicones-as-Alternatives-to-Hydrocarbons-in-Care-Disapio/2860bfc11d8d261cfeff4f58bd57c4b574311280
https://incidecoder.com/ingredients/diheptyl-succinate
https://www.researchgate.net/publication/333324356_Inverting_the_tables_on_emulsion_sensory_and_performance
https://pmc.ncbi.nlm.nih.gov/articles/PMC3426268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9545630/
https://incidecoder.com/ingredients/diheptyl-succinate
https://www.cosmeticsandtoiletries.com/cosmetic-ingredients/sensory/news/21842369/succinic-acid-emollients-for-natural-skin-feel-and-shine
https://pmc.ncbi.nlm.nih.gov/articles/PMC9545630/
https://www.semanticscholar.org/paper/Silicones-as-Alternatives-to-Hydrocarbons-in-Care-Disapio/2860bfc11d8d261cfeff4f58bd57c4b574311280
https://www.benchchem.com/product/b101398?utm_src=pdf-body
https://incidecoder.com/ingredients/diheptyl-succinate
https://www.cosmeticsandtoiletries.com/cosmetic-ingredients/sensory/news/21842369/succinic-acid-emollients-for-natural-skin-feel-and-shine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Sensory Attribute

Diheptyl Succinate (as
LexFeel N series)

Dimethicone (various
viscosities)

Spreadability

Designed to match the
spreading speed of
corresponding dimethicone
viscosities (e.g., 10 ¢St to 350
cSt)[11][12]

Excellent, varies with

viscosity[8]

Feel during Application

Silky, smooth, easy to

apply[10]

Smooth, gliding, reduces
drag[9]

Afterfeel

Powdery, light, dry, non-
greasy[10]

Soft, velvety, non-tacky|[8]

Greasiness Reduction

Can reduce the greasiness of

natural oils in formulations[3]

Reduces oily feeling of some

creams[8]

Shine Enhancement

Enhances shine on skin and
hair[2]

Can provide a matte or shiny
finish depending on

formulation

Table 2: Functional Performance Comparison

The functional performance of these emollients is primarily related to their ability to improve

skin hydration and barrier function.
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Performance Metric Diheptyl Succinate Dimethicone

] ] Forms a barrier to prevent
o Forms a water-resistant film to ]
Moisturization ) transepidermal water loss
prevent moisture loss[2]
(TEWL)[9]

. o Acts as an occlusive agent,
o Provides some occlusivity ) ) ]
Occlusivity ] ] with effectiveness varying by
through film formation[2] )
formulation[8]

o Generally considered non- ]
Comedogenicity q ) Non-comedogenic[4]
comedogenic

H I - Generally considered safe and  Hypoallergenic and non-
oallergenici
P J Y non-irritating irritating[5]

Experimental Protocols

To ensure the reproducibility and validity of comparative studies, standardized experimental
protocols are essential. The following sections detail the methodologies for key performance
evaluations.

Sensory Analysis Protocol

Objective: To quantitatively and qualitatively assess the sensory attributes of a skin cream
containing either diheptyl succinate or dimethicone.

Methodology: Descriptive analysis is conducted using a trained sensory panel (typically 10-15
panelists).[13][14][15]

o Panelist Training: Panelists are trained to identify and rate the intensity of specific sensory
attributes on a structured scale (e.g., a 10-point or 15-point scale).[16]

o Sample Preparation: Creams with standardized concentrations of diheptyl succinate and
dimethicone are prepared in a neutral base. Samples are presented in coded, identical
containers to blind the panelists.[13]

o Evaluation Procedure:
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o Appearance: Panelists assess visual attributes like gloss, color, and texture in the
container.

o Pick-up: Panelists evaluate properties like firmness and stickiness upon first touching the
product.[14]

o Rub-out: A standardized amount of the cream is applied to a designated area of the
forearm. Panelists evaluate attributes such as spreadability, thickness, and absorption
during application.[14]

o Afterfeel: At specific time points (e.g., 1 minute and 5 minutes after application), panelists
assess the residual feel on the skin, including slipperiness, moisture, stickiness,
greasiness, and softness.[14][15]

o Data Analysis: The intensity ratings for each attribute are collected and statistically analyzed
to determine significant differences between the samples.

Spreadability Testing Protocol

Objective: To quantitatively measure and compare the spreadability of creams containing
diheptyl succinate and dimethicone.

Methodology: The parallel-plate method is a common and straightforward technique.[1]

o Apparatus: A flat, smooth surface (e.g., a glass plate) and a standard weight or a texture
analyzer are used.[17][18]

o Sample Application: A pre-determined volume or weight of the cream is placed on the center
of the glass plate.[17]

e Measurement:
o Asecond glass plate is placed on top of the sample.

o A standard weight is applied for a specific duration, or a texture analyzer applies a
controlled force.[18]

o The diameter of the spread cream is measured.[17]
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o Calculation: The spreadability is often expressed as the area of the circle formed by the
spread sample. The larger the area, the greater the spreadability.

Transepidermal Water Loss (TEWL) Measurement
Protocol

Objective: To assess the effect of diheptyl succinate and dimethicone on the skin's barrier
function by measuring TEWL.

Methodology: An in vivo study using an open-chamber evaporimeter (e.g., Tewameter®).[19]
[20]

Subject Acclimatization: Subjects are required to acclimatize in a room with controlled
temperature and humidity for at least 20-30 minutes before measurements are taken.[20]

o Baseline Measurement: A baseline TEWL reading is taken from a designated area on the
forearm before the product is applied.[20]

o Product Application: A standardized amount of the test cream is applied to the designated
skin area.

o Post-Application Measurements: TEWL readings are taken from the treated area at specified
time intervals (e.g., 1, 2, and 4 hours after application). An untreated area serves as a
control.

o Data Analysis: The TEWL values are recorded in g/m?/h. A reduction in TEWL compared to
the baseline and the untreated control indicates an improvement in the skin's barrier
function.[19]

Logical Workflow for Comparative Analysis

The following diagram illustrates a logical workflow for the comparative analysis of diheptyl
succinate and dimethicone in skin cream formulations.
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Caption: Workflow for the comparative analysis of emollients in skin creams.

Conclusion

Both diheptyl succinate and dimethicone are effective emollients that significantly enhance
the sensory properties of skin creams. Dimethicone has a long history of use and is well-
characterized for its film-forming and occlusive properties. Diheptyl succinate presents a
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compelling natural and biodegradable alternative, with manufacturers claiming comparable
sensory performance to various grades of dimethicone.

The choice between these two ingredients will depend on the specific goals of the formulation.
For products where a "natural” or "silicone-free" claim is desired, diheptyl succinate is an
excellent option. For formulations where cost and a long-established performance profile are
paramount, dimethicone remains a reliable choice. The experimental protocols outlined in this
guide provide a framework for conducting in-house comparative studies to determine the most
suitable emollient for a given application. Further research presenting direct, quantitative
comparisons of these two ingredients in the same formulation base would be highly valuable to
the cosmetic and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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